Cas no 1889119-92-9 (3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1889119-92-9
• MF: C₁₂H₉F₃O₃
• MW: 258.193274259567
• CID: 6510678
• PubChem ID: 115048153
• Update Time: 2025-07-17

3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-oxo-1-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H9F3O3/c13-12(14,15)9-4-2-1-3-8(9)11(10(17)18)5-7(16)6-11/h1-4H,5-6H2,(H,17,18)
• InChI Key： IQXMIKNGODRNDN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C(F)(F)F)(C(O)=O)CC(=O)C1

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 382.1±42.0 °C(Predicted)
• pka: 3.18±0.20(Predicted)

Additional information on 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1889119-92-9): An Overview of Its Structure, Synthesis, and Applications

3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1889119-92-9) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its intricate molecular structure and functional groups, holds potential applications in various areas, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid is C₁₃H₉F₃O₃. The compound features a cyclobutane ring with a ketone group at the 3-position and a carboxylic acid group at the 1-position. Additionally, the phenyl ring is substituted with a trifluoromethyl group at the 2-position. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of synthesis, 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the cyclization of a suitable precursor followed by oxidation to introduce the ketone group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

The physical properties of 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid are noteworthy. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various chemical reactions and formulations.

In the realm of medicinal chemistry, 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with specific biological targets, making it an attractive candidate for therapeutic applications. Recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways. For example, a research team from the University of California published findings in the Nature Communications journal in 2023, demonstrating that this compound effectively inhibits the activity of a key enzyme implicated in cancer progression.

Beyond its medicinal applications, 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid has also found use in materials science. Its rigid molecular structure and functional groups make it suitable for the development of advanced materials with tailored properties. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for creating novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composites.

The environmental impact of 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its synthesis and use must adhere to strict environmental standards to minimize any potential ecological impact. Green chemistry principles are increasingly being applied to ensure sustainable production processes.

In conclusion, 3-oxo-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS No. 1889119-92-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and functional groups make it an intriguing subject for both fundamental research and practical applications. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry and materials science.